Cas no 1805016-18-5 (Methyl 4-bromo-2-cyano-6-formylbenzoate)

Methyl 4-bromo-2-cyano-6-formylbenzoate structure
1805016-18-5 structure
Product Name:Methyl 4-bromo-2-cyano-6-formylbenzoate
CAS No:1805016-18-5
MF:C10H6BrNO3
MW:268.063541889191
CID:4706561
Update Time:2023-08-15

Methyl 4-bromo-2-cyano-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-bromo-2-cyano-6-formylbenzoate
    • Inchi: 1S/C10H6BrNO3/c1-15-10(14)9-6(4-12)2-8(11)3-7(9)5-13/h2-3,5H,1H3
    • InChI Key: XDVCHOZEQIPUPK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C(C(=O)OC)=C(C=O)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Topological Polar Surface Area: 67.2

Methyl 4-bromo-2-cyano-6-formylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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475.20 USD 2021-06-21
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